Cas no 7442-27-5 (4-Pyridinemethanol, 3-hydroxy-2-methyl-)

• Product Name: 4-Pyridinemethanol, 3-hydroxy-2-methyl-
• CAS No: 7442-27-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 4921166
• Update Time: 2025-06-07

4-Pyridinemethanol, 3-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-2-methylpyridin-3-ol
• 4-Pyridinemethanol, 3-hydroxy-2-methyl-
• 2-Methyl-3-oxy-4-oxymethylpyridin
• 3-Hydroxy-2-methylpyridine-4-methanol

• Inchi： 1S/C7H9NO2/c1-5-7(10)6(4-9)2-3-8-5/h2-3,9-10H,4H2,1H3
• InChI Key： ZQKGKAKJYABQAK-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4

Additional information on 4-Pyridinemethanol, 3-hydroxy-2-methyl-

Comprehensive Overview of 4-Pyridinemethanol, 3-hydroxy-2-methyl- (CAS No. 7442-27-5)

4-Pyridinemethanol, 3-hydroxy-2-methyl- (CAS No. 7442-27-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyridine backbone with hydroxyl and methyl substitutions, plays a crucial role in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 3-hydroxy-2-methyl-4-pyridinemethanol applications and synthesis methods for 4-Pyridinemethanol derivatives, reflecting its growing importance in medicinal chemistry.

The molecular structure of 4-Pyridinemethanol, 3-hydroxy-2-methyl- features a pyridine ring substituted at the 3-position with a hydroxyl group and at the 2-position with a methyl group, while the 4-position bears a methanol moiety. This unique arrangement contributes to its reactivity and versatility in chemical transformations. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in the development of novel therapeutic agents. The compound's solubility in polar organic solvents and its stability under various conditions make it a valuable candidate for drug discovery projects.

In the context of current research trends, 4-Pyridinemethanol derivatives are being explored for their potential in addressing global health challenges. With increasing interest in targeted drug delivery systems and small molecule therapeutics, this compound has emerged as a key intermediate in the synthesis of more complex molecules. The scientific community is particularly interested in its role in creating enzyme inhibitors and receptor modulators, which are crucial for treating various diseases. These applications align with the growing demand for precision medicine solutions, making 3-hydroxy-2-methyl-4-pyridinemethanol a compound of significant interest.

The synthesis of 4-Pyridinemethanol, 3-hydroxy-2-methyl- typically involves multi-step organic reactions, with researchers constantly optimizing protocols for better yields and purity. Modern techniques such as microwave-assisted synthesis and flow chemistry are being applied to improve the production process. These advancements respond to the industry's need for green chemistry solutions and sustainable manufacturing practices, which are among the top priorities in chemical research today.

Quality control and characterization of 3-hydroxy-2-methyl-4-pyridinemethanol are critical aspects of its application in research and development. Advanced analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound meets stringent purity standards. The availability of high-quality 4-Pyridinemethanol derivatives supports the reproducibility of scientific studies, a factor that has gained prominence in recent years due to the reproducibility crisis in chemical and pharmaceutical research.

Market dynamics for 4-Pyridinemethanol, 3-hydroxy-2-methyl- reflect the compound's niche but growing importance. While not a bulk chemical, its demand has been steadily increasing, particularly from contract research organizations and pharmaceutical development companies. The compound's price and availability are influenced by factors such as raw material costs, synthesis complexity, and purity requirements. Suppliers specializing in fine chemicals and research compounds typically offer this material in various quantities to meet diverse research needs.

From a safety perspective, proper handling of 3-hydroxy-2-methyl-4-pyridinemethanol requires standard laboratory precautions. While not classified as highly hazardous, researchers should consult the compound's material safety data sheet (MSDS) for specific handling instructions. The increasing focus on laboratory safety standards and chemical handling protocols in research institutions has made proper documentation and safety information for such compounds more accessible than ever before.

Future research directions for 4-Pyridinemethanol, 3-hydroxy-2-methyl- are likely to focus on expanding its applications in drug discovery and exploring novel synthetic pathways. With the pharmaceutical industry's emphasis on fragment-based drug design and structure-activity relationship studies, this compound's structural features make it an attractive starting point for medicinal chemistry projects. Additionally, the integration of computational chemistry methods in compound design may lead to new discoveries about the potential uses of this versatile molecule.

The scientific literature contains numerous references to 4-Pyridinemethanol derivatives and their applications, with new publications regularly appearing in journals focused on medicinal chemistry and organic synthesis. Researchers interested in this compound should monitor developments in these fields, as they often provide insights into novel applications and synthetic methods. The compound's presence in patent literature also indicates its commercial potential in various therapeutic areas.

In conclusion, 4-Pyridinemethanol, 3-hydroxy-2-methyl- (CAS No. 7442-27-5) represents an important building block in modern chemical research with significant potential in pharmaceutical applications. Its unique structural features, combined with growing interest in small molecule drug development, ensure its continued relevance in scientific research. As synthetic methodologies advance and new therapeutic targets emerge, this compound is likely to maintain its position as a valuable tool for chemists and researchers worldwide.